Cas no 329779-00-2 (4-bromo-2-{[(3,4-dimethylphenyl)amino]methyl}-6-methoxyphenol)

• Product Name: 4-bromo-2-{[(3,4-dimethylphenyl)amino]methyl}-6-methoxyphenol
• CAS No: 329779-00-2
• CID: 4646331
• Update Time: 2025-10-31

4-bromo-2-{[(3,4-dimethylphenyl)amino]methyl}-6-methoxyphenol Chemical and Physical Properties

Names and Identifiers

• 4-bromo-2-{[(3,4-dimethylphenyl)amino]methyl}-6-methoxyphenol

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylbenzamines
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylmethylamines Phenylbenzamines

Additional information on 4-bromo-2-{[(3,4-dimethylphenyl)amino]methyl}-6-methoxyphenol

Research Brief on 4-bromo-2-{[(3,4-dimethylphenyl)amino]methyl}-6-methoxyphenol (CAS: 329779-00-2)

The compound 4-bromo-2-{[(3,4-dimethylphenyl)amino]methyl}-6-methoxyphenol (CAS: 329779-00-2) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its potential therapeutic applications. This research brief aims to provide an overview of the latest findings related to this compound, focusing on its synthesis, biological activity, and potential clinical relevance.

Recent studies have highlighted the unique structural features of 4-bromo-2-{[(3,4-dimethylphenyl)amino]methyl}-6-methoxyphenol, which contribute to its interaction with various biological targets. The presence of the bromo and methoxy functional groups, along with the dimethylphenylamino moiety, suggests a potential for selective binding to enzymes or receptors involved in disease pathways. Researchers have employed advanced spectroscopic techniques, including NMR and mass spectrometry, to confirm the compound's purity and structural integrity.

In vitro studies have demonstrated that 4-bromo-2-{[(3,4-dimethylphenyl)amino]methyl}-6-methoxyphenol exhibits promising activity against certain cancer cell lines. The compound's mechanism of action appears to involve the inhibition of key signaling pathways, such as the PI3K/AKT/mTOR cascade, which is frequently dysregulated in malignancies. Additionally, preliminary data suggest that the compound may possess anti-inflammatory properties, making it a candidate for further investigation in autoimmune and inflammatory disorders.

Pharmacokinetic studies of 4-bromo-2-{[(3,4-dimethylphenyl)amino]methyl}-6-methoxyphenol have revealed favorable absorption and distribution profiles in animal models. However, challenges related to metabolic stability and potential toxicity require further optimization. Researchers are currently exploring structural modifications to enhance the compound's bioavailability and reduce off-target effects.

The synthesis of 4-bromo-2-{[(3,4-dimethylphenyl)amino]methyl}-6-methoxyphenol has been refined to improve yield and scalability. Recent publications describe novel catalytic methods that minimize the use of hazardous reagents, aligning with the principles of green chemistry. These advancements are critical for enabling large-scale production and facilitating future clinical trials.

In conclusion, 4-bromo-2-{[(3,4-dimethylphenyl)amino]methyl}-6-methoxyphenol (CAS: 329779-00-2) represents a promising scaffold for drug development. Its multifaceted biological activity and synthetic accessibility position it as a valuable candidate for further research. Future studies should focus on elucidating its precise molecular targets, optimizing its pharmacokinetic properties, and evaluating its efficacy in preclinical disease models.